Cas no 103573-73-5 (4-(1H-indol-4-yl)butanoic acid)

• Product Name: 4-(1H-indol-4-yl)butanoic acid
• CAS No: 103573-73-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 2103989
• PubChem ID: 54494160
• Update Time: 2023-11-24

4-(1H-indol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-butanoic acid
• 4indolebutyric acid
• 1H-Indole-4-butyric acid
• 4-(1H-indol-4-yl)butanoic acid

• Inchi： 1S/C12H13NO2/c14-12(15)6-2-4-9-3-1-5-11-10(9)7-8-13-11/h1,3,5,7-8,13H,2,4,6H2,(H,14,15)
• InChI Key： XXWNIMXQRLBHGA-UHFFFAOYSA-N
• SMILES： OC(CCCC1=CC=CC2=C1C=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Topological Polar Surface Area: 53.1